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Compound of Interest

Compound Name:
(2-Chlorophenyl)diphenyl-

methanol-d5

Cat. No.: B12405962

Get Quote

An In-depth Technical Guide to (2-Chlorophenyl)diphenyl-methanol-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Chlorophenyl)diphenyl-methanol-d5 is the deuterium-labeled form of (2-

Chlorophenyl)diphenyl-methanol. Deuterated compounds are valuable tools in analytical and

pharmaceutical research. The primary application of (2-Chlorophenyl)diphenyl-methanol-d5
is as an internal standard for quantitative analysis by techniques such as Nuclear Magnetic

Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid

Chromatography-Mass Spectrometry (LC-MS).[1] Stable isotope labeling with deuterium

provides a compound that is chemically almost identical to the analyte of interest but has a

different mass, allowing for precise and accurate quantification by mass spectrometry.

The non-deuterated analog, (2-Chlorophenyl)diphenyl-methanol, is known to be an antifungal

agent and a weak calcium channel blocker.[2][3] It is also a known impurity and synthetic

intermediate of the antifungal drug Clotrimazole. This guide provides a comprehensive

overview of the chemical properties, applications, and relevant experimental methodologies for

(2-Chlorophenyl)diphenyl-methanol-d5.
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Chemical Properties and Data
A summary of the key quantitative data for (2-Chlorophenyl)diphenyl-methanol-d5 and its

non-deuterated analog is presented below.

Property
(2-Chlorophenyl)diphenyl-
methanol-d5

(2-Chlorophenyl)diphenyl-
methanol

Molecular Formula C₁₉H₁₀D₅ClO C₁₉H₁₅ClO

Molecular Weight ~299.81 g/mol 294.77 g/mol [4]

Monoisotopic Mass 299.1125 Da 294.0811 Da

CAS Number 1219802-30-8 66774-02-5[2]

IUPAC Name
(2-chlorophenyl)(phenyl-

d5)phenylmethanol

(2-

chlorophenyl)diphenylmethano

l

Synonyms

o-

Chlorophenyldiphenylmethanol

-d5

o-

Chlorophenyldiphenylmethanol

, 2-Chlorotritanol, Clotrimazole

Impurity A

Melting Point Data not readily available 84-86 °C

Boiling Point Data not readily available Data not readily available

Solubility Data not readily available Data not readily available

XLogP3 4.7 4.7[5]

IC₅₀ Not applicable
1-2 μM (for sI(AHP) inhibition)

[3][4]

Applications in Research and Development
The primary utility of (2-Chlorophenyl)diphenyl-methanol-d5 lies in its application as an

internal standard in quantitative analytical methods. The use of a stable isotope-labeled internal

standard is considered the gold standard in quantitative mass spectrometry for its ability to

correct for variability in sample preparation, matrix effects, and instrument response.
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The non-deuterated compound, (2-Chlorophenyl)diphenyl-methanol, has been investigated for

its biological activity. It is characterized as a weak calcium channel blocker and an antifungal

drug that acts by blocking the function of a calcium ionophore in fungal cells.[2]

Experimental Protocols
Synthesis of (2-Chlorophenyl)diphenyl-methanol
A general method for the synthesis of the non-deuterated (2-Chlorophenyl)diphenyl-methanol

involves the reaction of a Grignard reagent with a benzophenone derivative. A representative

protocol is as follows:

Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere

(e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous tetrahydrofuran

(THF). A solution of 2-chlorobromobenzene in anhydrous THF is added dropwise to initiate

the formation of (2-chlorophenyl)magnesium bromide. The reaction mixture is typically stirred

at room temperature until the magnesium is consumed.

Reaction with Benzophenone: A solution of benzophenone in anhydrous THF is added

dropwise to the freshly prepared Grignard reagent at 0 °C.

Quenching and Extraction: After the addition is complete, the reaction is allowed to warm to

room temperature and stirred until completion (monitored by Thin Layer Chromatography).

The reaction is then carefully quenched with a saturated aqueous solution of ammonium

chloride. The aqueous layer is extracted with an organic solvent such as ethyl acetate.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude

product is purified by flash column chromatography on silica gel to yield (2-

Chlorophenyl)diphenyl-methanol.

Use of (2-Chlorophenyl)diphenyl-methanol-d5 as an
Internal Standard in LC-MS/MS
The following is a representative protocol for the quantification of (2-Chlorophenyl)diphenyl-

methanol in a biological matrix (e.g., plasma) using (2-Chlorophenyl)diphenyl-methanol-d5
as an internal standard.
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Preparation of Stock and Working Solutions:

Prepare a stock solution of (2-Chlorophenyl)diphenyl-methanol (the analyte) in a suitable

organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

Prepare a stock solution of (2-Chlorophenyl)diphenyl-methanol-d5 (the internal

standard) in the same solvent at a concentration of 1 mg/mL.

From these stock solutions, prepare a series of calibration standards by spiking the

analyte into the biological matrix of interest.

Prepare a working solution of the internal standard at a fixed concentration.

Sample Preparation (Protein Precipitation):

To 100 µL of each calibration standard, quality control sample, and unknown sample, add

a fixed volume (e.g., 20 µL) of the internal standard working solution.

Add a protein precipitating agent (e.g., 300 µL of cold acetonitrile).

Vortex the samples vigorously to ensure thorough mixing and protein precipitation.

Centrifuge the samples at high speed (e.g., >10,000 x g) to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or a 96-well plate for analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient elution with a mobile phase consisting of water with a small

amount of acid (e.g., 0.1% formic acid) as mobile phase A and an organic solvent (e.g.,

acetonitrile or methanol with 0.1% formic acid) as mobile phase B.

Flow Rate: A typical flow rate would be in the range of 0.3-0.6 mL/min.
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Injection Volume: A small volume (e.g., 5-10 µL) of the prepared sample is injected onto

the column.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally suitable

for this type of compound.

Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring

(MRM) is used for quantification. This involves monitoring a specific precursor ion to

product ion transition for both the analyte and the internal standard.

Data Analysis:

The peak areas of the analyte and the internal standard are integrated.

A calibration curve is constructed by plotting the ratio of the analyte peak area to the

internal standard peak area against the concentration of the calibration standards.

The concentration of the analyte in the unknown samples is determined from the

calibration curve.

Visualizations
Experimental Workflow for Internal Standard Use
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Workflow for (2-Chlorophenyl)diphenyl-methanol-d5 as an Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with (2-Chlorophenyl)diphenyl-methanol-d5

Protein Precipitation (e.g., Acetonitrile)

Centrifugation

Collect Supernatant

Inject onto LC Column

Chromatographic Separation

Electrospray Ionization (ESI)

Mass Spectrometry (MRM)

Integrate Peak Areas

Calculate Analyte/IS Ratio

Generate Calibration Curve

Quantify Unknown Samples

Click to download full resolution via product page

Caption: Workflow for using (2-Chlorophenyl)diphenyl-methanol-d5 in LC-MS/MS.
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Simplified Signaling Pathway

Simplified Mechanism of Action as a Calcium Channel Blocker
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Caption: Mechanism of (2-Chlorophenyl)diphenyl-methanol as a Ca²⁺ channel blocker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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